6-(3-Methylphenyl)-1,3,5-triazine-2,4-diamine
Overview
Description
Synthesis Analysis
The synthesis of 6-(3-Methylphenyl)-1,3,5-triazine-2,4-diamine can be achieved through various methods. One approach involves the sequential nucleophilic substitution of the chloride atom in cyanuric chloride by oxygen, nitrogen, and sulfur-centered nucleophiles. This results in the formation of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines .
Molecular Structure Analysis
The molecular structure of this compound consists of a triazine ring with a methyl group and a phenyl group attached. The compound’s chiral center at the C-2 carbon gives rise to two enantiomers: the R and S forms. The S form is believed to be more potent due to its similarity to cathinone .
Scientific Research Applications
Synthesis and Material Properties
Polyimide Synthesis : 6-(3-Methylphenyl)-1,3,5-triazine-2,4-diamine (MTDA) is used in synthesizing solution-processable polyimides, which have excellent solubility in polar aprotic solvents and demonstrate superior thermal stability (Li et al., 2017).
Thermally Stable Polyamides : Research on aromatic polyamides incorporating phenyl-1,3,5-triazine demonstrates high thermal stability and good mechanical properties, suggesting applications in heat-resistant materials (Yu et al., 2012).
Chemical Analysis and Applications
Electrochemical Applications : Studies on Schiff bases derived from 6-phenyl-1,3,5-triazine-2,4-diamine show their potential as selective electrodes for Sm3+ ions, highlighting their use in chemical analysis (Upadhyay et al., 2012).
Surfactant Synthesis : Gemini surfactants synthesized from triazine Schiff bases exhibit antiwear, antifriction, and anticorrosive properties in industrial applications (Singh et al., 2016).
Biological Research
Antiplasmodial Activity : Triazine-based diamines, including derivatives of 6-aryl-1,3,5-triazine-2,4-diamines, have shown antiplasmodial activity against drug-resistant strains of P. falciparum, indicating their potential in antimalarial drug development (Lourens et al., 2016).
Antimicrobial Agents : Certain 1,3,5-triazine derivatives have been evaluated as antimicrobial agents, exhibiting promising activity against bacterial and fungal strains (Patil et al., 2020).
Environmental and Agricultural Applications
Herbicide Analysis : The compound has been involved in studies related to the environmental behavior of herbicides, such as understanding their dissipation kinetics in soil (Baer & Calvet, 1999).
Study of Runoff and Volatilization : Research on field-scale herbicide runoff and volatilization provides insights into the environmental impact of herbicides, including triazine derivatives (Gish et al., 2011).
Future Directions
Properties
IUPAC Name |
6-(3-methylphenyl)-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N5/c1-6-3-2-4-7(5-6)8-13-9(11)15-10(12)14-8/h2-5H,1H3,(H4,11,12,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXXLOPYOLOTHPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=NC(=N2)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90951911 | |
Record name | 6-(3-Methylphenyl)-1,3,5-triazine-2,4(1H,3H)-diimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90951911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
28 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26728976 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
29366-76-5 | |
Record name | NSC118757 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=118757 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-(3-Methylphenyl)-1,3,5-triazine-2,4(1H,3H)-diimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90951911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Diamino-6-(m-tolyl)-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.